3-tert-butyl-1-methyl-1H-pyrazole-4-carbaldehyde
Overview
Description
3-tert-Butyl-1-methyl-1H-pyrazole-4-carbaldehyde (3-t-BMP-4-CA) is an organic compound belonging to the pyrazole family of compounds. It is a colorless, odorless, and highly reactive molecule that is widely used in scientific research and experiments. It is also known as tert-butylmethylpyrazole aldehyde, tert-butylmethylpyrazole-4-carbaldehyde, and 3-t-BMP-4-CA. It has several unique properties that make it an advantageous reagent for a wide range of scientific applications.
Scientific Research Applications
Synthesis of N-Heterocyclic Amines
The compound serves as a precursor in the synthesis of N-heterocyclic amines , which are crucial in drug discovery and organic synthesis. These amines are key intermediates in creating active pharmaceutical ingredients and bioactive molecules .
Solvent-Free Condensation Reactions
It is used in solvent-free condensation reactions, which are valued for their operational simplicity and environmental friendliness. This method is significant for producing compounds with high yield and purity .
Reductive Amination
3-tert-butyl-1-methyl-1H-pyrazole-4-carbaldehyde: can undergo reductive amination, a widely used technique in the pharmaceutical industry for constructing C–N bonds due to its simplicity and versatility .
Synthesis of Pyrazole Derivatives
Pyrazole derivatives, synthesized from this compound, have a wide range of physiological and pharmacological activities, making them promising scaffolds for novel pharmaceuticals .
Ambient-Temperature Synthesis
The compound enables the ambient-temperature synthesis of novel pyrazolyl imines, which is advantageous for energy conservation and the handling of temperature-sensitive intermediates .
Development of Anti-inflammatory Drugs
Its derivatives have been explored for their anti-inflammatory properties, which are essential in developing new non-steroidal anti-inflammatory drugs (NSAIDs) .
Creation of Bioactive Molecules
The compound is instrumental in creating bioactive molecules, which are compounds that have an effect on living organisms, tissues, or cells, and are vital in the study of biology and the development of new therapies .
Material Science Applications
Derivatives of 3-tert-butyl-1-methyl-1H-pyrazole-4-carbaldehyde are used in material science, particularly in the synthesis of materials with unique properties for various industrial applications .
properties
IUPAC Name |
3-tert-butyl-1-methylpyrazole-4-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2O/c1-9(2,3)8-7(6-12)5-11(4)10-8/h5-6H,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IHTGHZQFXRJZBV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NN(C=C1C=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5'-Hydroxyspiro[cyclopropane-1,1'-isoindolin]-3'-one](/img/structure/B1373389.png)
![4-(Aminomethyl)benzo[b]thiophene](/img/structure/B1373393.png)
